D-Glucosamine 6-Phosphate Hydrate
D-Glucosamine 6-Phosphate Hydrate
Glucosamine 6-phosphate, also known as GLCN-6-p or glucose-6-phosphoric acid, belongs to the class of organic compounds known as hexose phosphates. These are carbohydrate derivatives containing a hexose substituted by one or more phosphate groups. Glucosamine 6-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, glucosamine 6-phosphate is primarily located in the cytoplasm and lysosome. Glucosamine 6-phosphate exists in all eukaryotes, ranging from yeast to humans. Glucosamine 6-phosphate participates in a number of enzymatic reactions. In particular, Glucosamine 6-phosphate and L-glutamic acid can be biosynthesized from fructose 6-phosphate and L-glutamine; which is mediated by the enzyme glutamine--fructose-6-phosphate aminotransferase. Furthermore, Acetyl-CoA and glucosamine 6-phosphate can be converted into N-acetyl-D-glucosamine 6-phosphate; which is mediated by the enzyme glucosamine 6-phosphate N-acetyltransferase. Furthermore, Glucosamine 6-phosphate and acetic acid can be biosynthesized from N-acetyl-D-glucosamine 6-phosphate; which is mediated by the enzyme putative N-acetylglucosamine-6-phosphate deacetylase. Finally, Glucosamine 6-phosphate can be converted into N-acetyl-D-glucosamine 6-phosphate; which is catalyzed by the enzyme glucosamine 6-phosphate N-acetyltransferase. In humans, glucosamine 6-phosphate is involved in the amino sugar metabolism pathway, the glutamate metabolism pathway, and the homocarnosinosis pathway. Glucosamine 6-phosphate is also involved in several metabolic disorders, some of which include the salla disease/infantile sialic Acid storage disease pathway, the g(m2)-gangliosidosis: variant b, tay-sachs disease pathway, the hyperinsulinism-hyperammonemia syndrome pathway, and the tay-sachs disease pathway.
Alpha-D-glucosamine 6-phosphate is a 2-amino-2-deoxy-D-glucopyranose 6-phosphate that has an alpha-configuration at the anomeric position. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It derives from an alpha-D-glucosamine. It is a conjugate acid of an alpha-D-glucosamine 6-phosphate(1-).
Alpha-D-glucosamine 6-phosphate is a 2-amino-2-deoxy-D-glucopyranose 6-phosphate that has an alpha-configuration at the anomeric position. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It derives from an alpha-D-glucosamine. It is a conjugate acid of an alpha-D-glucosamine 6-phosphate(1-).
Brand Name:
Vulcanchem
CAS No.:
3616-42-0
VCID:
VC0134176
InChI:
InChI=1S/C6H14NO8P/c7-3(1-8)5(10)6(11)4(9)2-15-16(12,13)14/h1,3-6,9-11H,2,7H2,(H2,12,13,14)/t3-,4+,5+,6+/m0/s1
SMILES:
C(C(C(C(C(C=O)N)O)O)O)OP(=O)(O)O
Molecular Formula:
C6H14NO8P
Molecular Weight:
259.15 g/mol
D-Glucosamine 6-Phosphate Hydrate
CAS No.: 3616-42-0
Reference Standards
VCID: VC0134176
Molecular Formula: C6H14NO8P
Molecular Weight: 259.15 g/mol
CAS No. | 3616-42-0 |
---|---|
Product Name | D-Glucosamine 6-Phosphate Hydrate |
Molecular Formula | C6H14NO8P |
Molecular Weight | 259.15 g/mol |
IUPAC Name | [(2R,3S,4R,5R)-5-amino-2,3,4-trihydroxy-6-oxohexyl] dihydrogen phosphate |
Standard InChI | InChI=1S/C6H14NO8P/c7-3(1-8)5(10)6(11)4(9)2-15-16(12,13)14/h1,3-6,9-11H,2,7H2,(H2,12,13,14)/t3-,4+,5+,6+/m0/s1 |
Standard InChIKey | AEJSSXDYDSUOOZ-SLPGGIOYSA-N |
Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O)N)O)O)OP(=O)(O)O |
SMILES | C(C(C(C(C(C=O)N)O)O)O)OP(=O)(O)O |
Canonical SMILES | C(C(C(C(C(C=O)N)O)O)O)OP(=O)(O)O |
Physical Description | Solid |
Description | Glucosamine 6-phosphate, also known as GLCN-6-p or glucose-6-phosphoric acid, belongs to the class of organic compounds known as hexose phosphates. These are carbohydrate derivatives containing a hexose substituted by one or more phosphate groups. Glucosamine 6-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, glucosamine 6-phosphate is primarily located in the cytoplasm and lysosome. Glucosamine 6-phosphate exists in all eukaryotes, ranging from yeast to humans. Glucosamine 6-phosphate participates in a number of enzymatic reactions. In particular, Glucosamine 6-phosphate and L-glutamic acid can be biosynthesized from fructose 6-phosphate and L-glutamine; which is mediated by the enzyme glutamine--fructose-6-phosphate aminotransferase. Furthermore, Acetyl-CoA and glucosamine 6-phosphate can be converted into N-acetyl-D-glucosamine 6-phosphate; which is mediated by the enzyme glucosamine 6-phosphate N-acetyltransferase. Furthermore, Glucosamine 6-phosphate and acetic acid can be biosynthesized from N-acetyl-D-glucosamine 6-phosphate; which is mediated by the enzyme putative N-acetylglucosamine-6-phosphate deacetylase. Finally, Glucosamine 6-phosphate can be converted into N-acetyl-D-glucosamine 6-phosphate; which is catalyzed by the enzyme glucosamine 6-phosphate N-acetyltransferase. In humans, glucosamine 6-phosphate is involved in the amino sugar metabolism pathway, the glutamate metabolism pathway, and the homocarnosinosis pathway. Glucosamine 6-phosphate is also involved in several metabolic disorders, some of which include the salla disease/infantile sialic Acid storage disease pathway, the g(m2)-gangliosidosis: variant b, tay-sachs disease pathway, the hyperinsulinism-hyperammonemia syndrome pathway, and the tay-sachs disease pathway. Alpha-D-glucosamine 6-phosphate is a 2-amino-2-deoxy-D-glucopyranose 6-phosphate that has an alpha-configuration at the anomeric position. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It derives from an alpha-D-glucosamine. It is a conjugate acid of an alpha-D-glucosamine 6-phosphate(1-). |
Synonyms | 2-Amino-2-deoxy-D-glucose 6-(Dihydrogen Phosphate) Hydrate; _x000B_Glucosamine 6-Phosphate Hydrate; 2-Amino-2-deoxy-D-glucose 6-Phosphate Hydrate; 2-Amino-2-deoxyglucose 6-Phosphate Hydrate; 2-Amino-D-glucose-6-phosphate Hydrate; D-Glucosamine 6-Phosphate |
PubChem Compound | 121988 |
Last Modified | Dec 23 2021 |
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